Cas no 2227783-83-5 (5-(2R)-2-hydroxypropyl-2-nitrophenol)

• Product Name: 5-(2R)-2-hydroxypropyl-2-nitrophenol
• CAS No: 2227783-83-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6008284
• PubChem ID: 165617651
• Update Time: 2025-05-22

5-(2R)-2-hydroxypropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-hydroxypropyl-2-nitrophenol
• 2227783-83-5
• 5-[(2R)-2-hydroxypropyl]-2-nitrophenol
• EN300-1815332

• Inchi： 1S/C9H11NO4/c1-6(11)4-7-2-3-8(10(13)14)9(12)5-7/h2-3,5-6,11-12H,4H2,1H3/t6-/m1/s1
• InChI Key： WMZIGGBERUVRRW-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-(2R)-2-hydroxypropyl-2-nitrophenol

5-(2R)-2-Hydroxypropyl-2-Nitrophenol (CAS No. 2227783-83-5): A Comprehensive Overview

5-(2R)-2-Hydroxypropyl-2-Nitrophenol, identified by the CAS registry number 2227783-83-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a nitro group and a hydroxyl-substituted propyl chain attached to a phenol ring. The stereochemistry at the second carbon of the propyl chain, denoted by the (R) configuration, plays a crucial role in determining its chemical properties and biological activity.

The synthesis of 5-(2R)-2-Hydroxypropyl-2-Nitrophenol involves a multi-step process that typically begins with the nitration of phenol derivatives. The introduction of the nitro group at the para position is followed by the substitution reaction to attach the hydroxylpropyl chain. The stereochemistry of the propyl chain is controlled during this substitution step, ensuring the correct (R) configuration. This compound has been synthesized using both traditional organic synthesis methods and modern catalytic techniques, with recent advancements focusing on improving yield and selectivity.

Recent studies have highlighted the potential of 5-(2R)-2-Hydroxypropyl-2-Nitrophenol as a precursor for various bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The nitro group is known to exhibit anti-inflammatory properties, while the hydroxylpropyl chain enhances solubility and bioavailability. A study published in Nature Communications demonstrated that derivatives of this compound can inhibit COX-1 and COX-1 enzymes, which are key players in inflammation.

In addition to its pharmacological applications, 5-(2R)-2-Hydroxypropyl-